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Compound of Interest

Compound Name: Bromopentafluoroethane

Cat. No.: B1581513

Welcome to the technical support guide for high-purity Bromopentafluoroethane (CAS No.
354-55-2), also known as Pentafluoroethyl bromide or Halon 2501. This document is designed
for our valued partners in research, science, and drug development. It provides essential, field-
tested guidance on the safe handling, storage, and troubleshooting of this versatile chemical.
Our goal is to ensure the integrity of your experiments and the safety of your laboratory
personnel.

Section 1: Frequently Asked Questions (FAQS) -
Core Knowledge

This section addresses the most common foundational questions regarding
Bromopentafluoroethane.

Q1: What is Bromopentafluoroethane and what are its primary applications in research?

A: Bromopentafluoroethane (C2BrFs) is a liquefied, non-flammable gas belonging to the
haloalkane family.[1][2][3] Due to its unique chemical structure, containing both bromine and
fluorine atoms, it serves as a valuable reagent in organic synthesis.[4] In the pharmaceutical
and drug development sectors, it is primarily used as a building block to introduce a
pentafluoroethyl group (-CzFs) into complex molecules. This modification can significantly
enhance the metabolic stability, lipophilicity, and overall pharmacological profile of novel drug
candidates.[4][5] The incorporation of fluorine is a well-established strategy in medicinal
chemistry to improve drug efficacy and biodistribution.[6]
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Q2: What are the key physical and chemical properties of Bromopentafluoroethane?

A: Understanding the fundamental properties of C2BrFs is critical for its safe handling and for
designing experiments. Key quantitative data are summarized in the table below. It exists as a
colorless gas at standard temperature and pressure and is typically supplied as a liquefied gas
in pressurized cylinders.[1][7]

Property Value Source
CAS Number 354-55-2 [1][8]
Molecular Formula C2BrFs [819]
Molecular Weight 198.92 g/mol [8][9]
Boiling Point -21 °C [10]
Appearance Colorless Gas [7]

e Gases under pressure,
Classification ) i [1]
Liquefied gas

Q3: What are the primary hazards associated with Bromopentafluoroethane?

A: The primary hazards are related to its physical state and physiological effects. As a liquefied
gas under pressure, cylinders may explode if heated.[1] Direct contact with the liquid can cause
frostbite.[1] Inhalation may cause respiratory irritation, and at high concentrations, it can act as
an asphyxiant by displacing oxygen.[1][11] It is also classified as a skin and eye irritant.[1][11]
Always consult the Safety Data Sheet (SDS) before use.[12]

Section 2: FAQs - Safety and Handling

Q1: What Personal Protective Equipment (PPE) is mandatory when working with
Bromopentafluoroethane?

A: Arigorous PPE protocol is non-negotiable.

o Eye Protection: Wear safety glasses with side shields or chemical splash goggles at all
times.[11] If there is a risk of splashing liquid, a face shield should be worn in addition to
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goggles.

Skin Protection: Wear thermal insulating gloves when handling cylinders to protect against
frostbite. For operations where exposure to the gas is possible, consult the SDS for
appropriate glove material (e.g., Viton®, Butyl rubber). A flame-retardant lab coat is also
recommended.[13]

Respiratory Protection: Use only in a well-ventilated area, preferably within a certified
chemical fume hood.[14] If ventilation is inadequate or in the case of a large release, a self-
contained breathing apparatus (SCBA) is required.

Q2: Are there any specific materials | should avoid using with Bromopentafluoroethane?

A: Yes, material compatibility is crucial for system integrity. While it is generally non-corrosive,

you should avoid contact with:

Strong Bases and Oxidizing Agents: These can cause vigorous reactions.

Chemically Active Metals: Such as alkali metals (e.g., sodium, potassium) and powdered
aluminum or magnesium, which can react exothermically. Always verify the compatibility of
your apparatus, including tubing, regulators, and reaction vessels. Stainless steel (304, 316)
and PTFE are generally considered compatible materials.[15][16] For plastics, it is essential
to consult detailed chemical resistance charts, as compatibility can vary significantly.[17][18]

Q3: What should | do in case of accidental exposure?
A: Immediate and correct first aid is vital.

« Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[12][14]

o Skin Contact: For gas exposure, wash the area with soap and water.[12] For liquid contact
(frostbite), gently warm the affected area with lukewarm water. Do not rub. Seek immediate
medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing.
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Seek immediate medical attention.[11][12]

Section 3: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your
experiments.

Problem: My gas regulator is freezing up during use.

Solution: This is a common issue caused by the Joule-Thomson effect, where the gas cools
significantly as it expands from the high pressure in the cylinder to the lower pressure in your
system.

e Reduce Flow Rate: The most immediate solution is to decrease the gas flow rate. This
reduces the rate of expansion and cooling.

o Use an Appropriate Regulator: Ensure you are using a regulator designed for liquefied
gases, which can better handle the temperature drop.

o Controlled Warming: Never apply direct, high-temperature heat to the cylinder or regulator. If
necessary, a gentle, controlled flow of ambient air over the regulator can help mitigate
freezing. Do not use a heat gun.

Problem: | suspect the purity of my Bromopentafluoroethane is compromised.

Solution: Purity is paramount for reproducible results. Contamination can arise from backflow,
improper cylinder handling, or issues from the supplier. Follow this logical workflow to diagnose
the issue.
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Suspected Contamination

Step 1: Isolate Source
Is this a new cylinder or one already in use?

New In Use

Action: Quarantine cylinder.
Contact supplier with Lot No.
Request Certificate of Analysis (CoA).

Action: Check experimental setup for leaks
or potential backflow.

es [o]

Root Cause:
System Contamination.
Purge lines, repair leak.

Supplier Quality Issue. Experimental variable.
Return/replace cylinder. Re-evaluate procedure.

No obvious system issue found.

Root Cause: 1 Root Cause: 1

Y

Action: Perform analytical verification
(e.g., GC-MS) on a small sample.

Yes No
Root Cause: Root Cause:
Cylinder Contaminated. Experimental variable.
Label and dispose of cylinder properly. Re-evaluate non-reagent factors.

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected Bromopentafluoroethane contamination.
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Section 4: Experimental Protocol - Safely
Dispensing Gas

This protocol outlines the standard operating procedure for safely dispensing high-purity
Bromopentafluoroethane from a lecture bottle or cylinder into a reaction system.

Objective: To deliver a controlled amount of C2BrFs gas while ensuring operator safety and
maintaining reagent purity.

Materials:

e Cylinder of high-purity Bromopentafluoroethane

e Appropriate two-stage gas regulator with compatible CGA fitting

 Inert, pressure-rated tubing (e.g., stainless steel, PTFE)

o Reaction vessel/system with a vent to a fume hood or scrubbing system
» Calibrated flow meter or bubble counter

e Cylinder stand or strap

Procedure:

o Preparation and Safety Check:

o

Don all required PPE (safety goggles, lab coat, thermal gloves).

o

Ensure the work is performed inside a certified chemical fume hood.

o

Secure the gas cylinder in an upright position using a strap or stand.[13]

[¢]

Inspect the cylinder valve and regulator for any signs of damage or contamination.

e Regulator and System Connection:
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o Ensure the regulator outlet valve is closed and the pressure-adjusting knob is turned fully
counter-clockwise (to the "off" position).

o Connect the regulator to the cylinder valve. Tighten the connection using the appropriate
wrench. Do not overtighten.

o Connect the regulator outlet to your reaction system using the pressure-rated tubing.
Ensure all fittings are secure.

o System Purge (Critical for Purity):

o If your system is sensitive to air, perform at least three cycles of evacuating the system
(with a vacuum pump) and backfilling with an inert gas (e.g., Nitrogen, Argon).

e Initiating Gas Flow:

[e]

Slowly open the main cylinder valve fully.

o

Turn the regulator's pressure-adjusting knob clockwise to set the desired delivery
pressure. Monitor the low-pressure gauge. Start with a low pressure (e.g., 5-10 psig).

o

Slowly open the regulator's outlet valve to initiate gas flow into your system.

[¢]

Adjust the flow rate using a needle valve on your apparatus or the regulator outlet valve.
Monitor the flow with your flow meter.

e Shutdown Procedure:
o When the required amount of gas has been dispensed, first close the main cylinder valve.

o Allow the gas remaining in the regulator and lines to vent into your system until both the
high- and low-pressure gauges on the regulator read zero. This prevents trapping
pressurized gas.

o Close the regulator's outlet valve.

o Turn the pressure-adjusting knob counter-clockwise until it feels loose.
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o If the cylinder will not be used again soon, disconnect the regulator and replace the
cylinder valve cap.

Section 5: Disposal

Q: How do I dispose of an empty or partially used cylinder of Bromopentafluoroethane?

A: Bromopentafluoroethane and its cylinders must be disposed of as hazardous waste.[13]
Never attempt to vent the contents to the atmosphere or dispose of them in the regular trash.

o Designate as Waste: A cylinder is considered "empty" when its internal pressure equals
atmospheric pressure, but residual gas will remain.[13] Label the cylinder clearly as
"HAZARDOUS WASTE: BROMOPENTAFLUOROETHANE".[13]

o Safe Storage: Ensure the valve is closed and the valve cap is securely in place. Store the
cylinder in your designated hazardous waste accumulation area.[13]

o Professional Disposal: Contact your institution's Environmental Health & Safety (EHS) office
or a licensed hazardous waste disposal contractor to arrange for pickup.[1][13] You will need
to complete a hazardous waste manifest for transportation.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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